Cas no 2097862-05-8 (methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate)

• Product Name: methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate
• CAS No: 2097862-05-8
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 6212093
• PubChem ID: 126852599
• Update Time: 2025-07-17

methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate
• methyl 4-[(3-cyclopropyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-1-yl)methyl]benzoate
• F6510-4425
• methyl 4-[(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methyl]benzoate
• 2097862-05-8
• AKOS032465830

• Inchi： 1S/C18H18N2O4S/c1-24-18(21)14-8-6-13(7-9-14)12-19-16-4-2-3-5-17(16)20(15-10-11-15)25(19,22)23/h2-9,15H,10-12H2,1H3
• InChI Key： GOFUWDHGIFEJKM-UHFFFAOYSA-N
• SMILES： S1(N(CC2C=CC(C(=O)OC)=CC=2)C2C=CC=CC=2N1C1CC1)(=O)=O

Computed Properties

• Exact Mass: 358.09872823g/mol
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.3Ų

Additional information on methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate

Introduction to Methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate (CAS No. 2097862-05-8)

Methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate, a compound with the CAS number 2097862-05-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a cyclopropyl moiety and a benzothiadiazole core. The benzothiadiazole scaffold is particularly noteworthy, as it is well-documented for its role in various pharmacological mechanisms. Specifically, benzothiadiazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 3-cyclopropyl group in this compound introduces additional steric and electronic influences that can modulate its biological activity.

In recent years, there has been a surge in research focused on developing novel benzothiadiazole-based compounds due to their promising pharmacological profiles. One of the most compelling aspects of these derivatives is their ability to interact with multiple biological targets. For instance, studies have shown that certain benzothiadiazole compounds can inhibit kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of atoms in Methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate may contribute to its unique interaction with biological systems.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the 2,2-dioxo group into the benzothiadiazole core is particularly critical, as it can significantly alter the electronic properties of the molecule. This modification can enhance the compound's ability to bind to biological targets by increasing its lipophilicity or charge distribution. Additionally, the methylation at the 4-position of the benzoate moiety adds another layer of complexity to the molecule's structure.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like Methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate with greater accuracy. These computational methods can simulate how the compound interacts with enzymes and receptors in the body, providing valuable insights into its potential therapeutic effects. Such simulations are particularly useful in drug discovery pipelines where experimental testing can be time-consuming and expensive.

The pharmacological potential of this compound has not gone unnoticed by the scientific community. Several research groups have reported preliminary findings suggesting that it may exhibit significant anti-inflammatory properties. In particular, studies have indicated that derivatives of benzothiadiazole can inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The presence of both cyclopropyl and benzothiadiazole moieties in Methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate may enhance its inhibitory effects on these enzymes.

Another area of interest is the compound's potential as an antimicrobial agent. Given the rise of antibiotic-resistant bacteria worldwide, there is a critical need for new antimicrobial compounds that can overcome existing resistance mechanisms. Preliminary studies have suggested that certain benzothiadiazole derivatives can disrupt bacterial cell membranes or interfere with essential metabolic pathways. The unique structural features of Methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate may make it an effective candidate for further development as an antimicrobial agent.

The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy before they can be approved for clinical use. In vitro and in vivo studies are essential components of this process. These studies help researchers understand how the compound behaves in different biological systems and identify any potential side effects or toxicities. The complex structure of Methyl 4-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)methylbenzoate presents both challenges and opportunities for researchers conducting these studies.

In conclusion，Methyl 4-(3-cyclopropyl-2，2-dioxo-l，3-dihydro-l，λ6，l，3-benzothiadiazol-l-yiymethyIbenzoate (CAS No．20978625～8) is a promising compound with significant pharmacological potential．Its unique structural features，including the presence of cycIopropyl and benzothiazirole moieties，make it an interesting candidate for further research into anti-inflarnmatory、antimicrobIal、and anticancer therapies．Advancements in computational chemistry and pharmacological testing continue to provide valuable insights into its potential therapeutic applications．Further studies are warranted to fully elucidate its mechanism(s) of action and clinical efficacy．